3-isopropyl-5-{(Z)-1-[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one

• Molecular Formula: C22H19N3O3S2
• Molecular Weight: 437.5 g/mol
• IUPAC Name: (5Z)-5-[[2-(3-methylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H19N3O3S2/c1-13(2)25-21(27)17(30-22(25)29)12-16-19(28-15-8-6-7-14(3)11-15)23-18-9-4-5-10-24(18)20(16)26/h4-13H,1-3H3/b17-12-
• InChI Key: JURCBIQGXFFTQM-ATVHPVEESA-N
• Isomeric SMILES: CC1=CC(=CC=C1)OC2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)C(C)C
• Canonical SMILES: CC1=CC(=CC=C1)OC2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)C(C)C

Description

This compound belongs to the thiazolidinone family, characterized by a 1,3-thiazolan-4-one core modified with a (Z)-configured methylidene bridge linking to a pyrido[1,2-a]pyrimidin-4-one scaffold. Key structural features include:

• Pyrido[1,2-a]pyrimidinone moiety: The fused bicyclic system contributes to planar aromaticity, facilitating π-π stacking interactions in molecular recognition .
• 3-Methylphenoxy group: Introduces steric bulk and modulates electronic properties via the methyl substituent .
• Z-configuration: The stereochemistry of the methylidene bridge likely influences binding specificity to biological targets .

Condensation of thiosemicarbazides with aromatic aldehydes to form thiazolidinone precursors .

Coupling with pyrido[1,2-a]pyrimidinone derivatives via Knoevenagel-type reactions .

Biological Activity

3-isopropyl-5-{(Z)-1-[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is a complex organic compound that has garnered attention for its potential biological activities. This article explores the compound's structure, synthesis, and various biological activities, supported by data tables and research findings.

Chemical Structure and Properties

The compound features several notable structural motifs:

• Thiazole Ring : Contributes to the compound's reactivity and interaction with biological targets.
• Pyrido[1,2-a]pyrimidine Moiety : Associated with various pharmacological activities.
• Isopropyl Group : Enhances lipophilicity, potentially improving bioavailability.

Synthesis

The synthesis of 3-isopropyl-5-{(Z)-1-[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one typically involves multi-step organic synthesis techniques. This includes the formation of the thiazole ring and the introduction of the pyrido[1,2-a]pyrimidine moiety through condensation reactions.

Biological Activity

Preliminary studies suggest that this compound exhibits a range of biological activities:

Antimicrobial Activity

Research indicates that derivatives of thiazolidinones exhibit significant antimicrobial properties. For instance, compounds similar to 3-isopropyl-5-{(Z)-1-[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one have shown efficacy against various pathogens including bacteria and fungi.

Pathogen	Activity	Reference
Staphylococcus aureus	Inhibition observed
Candida albicans	Moderate activity
Candida krusei	Significant inhibition

Anticancer Activity

The compound's structural characteristics suggest potential anticancer properties. Studies have indicated that thiazolidinone derivatives can induce apoptosis in cancer cells and inhibit tumor growth.

Anti-inflammatory Effects

Research on related compounds has shown anti-inflammatory properties. The presence of specific functional groups may contribute to the modulation of inflammatory pathways.

Case Studies

A study conducted on related thiazolidinone compounds demonstrated their ability to inhibit cell proliferation in various cancer cell lines. For example:

• Cell Line Tested : MCF-7 (breast cancer)
  • IC50 Value : 25 µM for derivative compounds.
  • Mechanism : Induction of apoptosis via caspase activation.
• Cell Line Tested : HeLa (cervical cancer)
  • IC50 Value : 30 µM for derivative compounds.
  • Mechanism : Cell cycle arrest at the G0/G1 phase.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares structural features, physicochemical properties, and reported activities of the target compound with analogs from the evidence:

Compound Name / ID	Key Structural Differences	Molecular Weight (g/mol)	Reported Activities / Properties	References
Target Compound	3-Isopropyl, 3-methylphenoxy, Z-methylidene	~495.5*	Hypothesized antimicrobial/antioxidant activity (based on thiazolidinone core)
3-(3-Methoxypropyl)-5-{[2-(4-Methylpiperazinyl)-4-Oxo-Pyrido[1,2-a]Pyrimidin-3-yl]Methylene}-2-Thioxo-1,3-Thiazolidin-4-One	3-Methoxypropyl substituent (increased polarity)	~513.5	Enhanced solubility in polar solvents; potential CNS activity due to piperazinyl group
3-[(Z)-(3-Benzyl-4-Oxo-2-Thioxo-1,3-Thiazolidin-5-ylidene)Methyl]-2-(Ethylamino)-4H-Pyrido[1,2-a]Pyrimidin-4-One	Benzyl group (enhanced aromatic interactions), ethylamino substituent	~504.6	Improved DNA intercalation potential; possible antitumor activity
2-(2,6-Dimethyl-4-Morpholinyl)-3-[(Z)-(3-Isobutyl-4-Oxo-2-Thioxo-1,3-Thiazolidin-5-ylidene)Methyl]-9-Methyl-4H-Pyrido[1,2-a]Pyrimidin-4-One	Isobutyl and morpholinyl groups (balanced lipophilicity/hydrophilicity)	~552.6	Broad-spectrum antimicrobial activity (e.g., against S. aureus and E. coli)
Diethyl 3-Benzyl-8-Cyano-7-(4-Nitrophenyl)-2-Oxo-1,2,3,7-Tetrahydroimidazo[1,2-a]Pyridine-5,6-Dicarboxylate	Nitrophenyl and cyano groups (strong electron-withdrawing effects)	~535.5	High thermal stability; fluorescence properties applicable to imaging

*Estimated based on structural formula.

Key Findings:

Substituent Effects: Lipophilicity: The 3-isopropyl group in the target compound may confer higher membrane permeability compared to methoxypropyl or morpholinyl analogs . Bioactivity: Thiazolidinones with aromatic substituents (e.g., benzyl, nitrophenyl) exhibit stronger antimicrobial and antitumor activities, suggesting the target compound’s 3-methylphenoxy group could similarly enhance bioactivity . Solubility: Polar groups like piperazinyl or morpholinyl improve aqueous solubility but may reduce blood-brain barrier penetration .

Stereochemical Considerations :

• The Z-configuration in the methylidene bridge is critical for maintaining planar geometry, optimizing interactions with enzymatic active sites .

Synthetic Feasibility: Compounds with simpler substituents (e.g., isopropyl, methylphenoxy) are typically synthesized in fewer steps compared to morpholinyl or benzyl derivatives, which require additional protection/deprotection steps .

Research Implications

• Biological Screening: Prioritize assays for antimicrobial and antioxidant activities, leveraging known thiazolidinone mechanisms (e.g., thioredoxin reductase inhibition) .
• Structural Optimization: Introduce electron-withdrawing groups (e.g., nitro, cyano) to the pyrido[1,2-a]pyrimidinone ring to enhance redox activity .